4-(5,6-dichloro-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoic acid

• IUPAC Name: 4-(8,9-dichloro-3,5-dioxo-4-azatricyclo[5.2.1.02,6]decan-4-yl)benzoic acid
• InChI: InChI=1S/C16H13Cl2NO4/c17-12-8-5-9(13(12)18)11-10(8)14(20)19(15(11)21)7-3-1-6(2-4-7)16(22)23/h1-4,8-13H,5H2,(H,22,23)
• InChI Key: OOBGVVFRNDCBEK-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3C(C1C(C2Cl)Cl)C(=O)N(C3=O)C4=CC=C(C=C4)C(=O)O
• Molecular Formula: C16H13Cl2NO4
• Molecular Weight: 354.2 g/mol

Description

4-(5,6-dichloro-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoic acid is a chemical compound with the molecular formula C16H13Cl2NO4. It has a molecular weight of 354.19. This compound is used for proteomics research.

Scientific Research Applications

Chemical Degradation and Environmental Impact

Research on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds in aqueous solutions has shown significant insights into chemical degradation processes. Such studies, while not directly addressing the compound , underscore the complexity of chemical reactions involving chlorinated and dioxane-related structures under specific conditions, such as in the presence of acids at elevated temperatures. These findings are crucial for understanding the environmental fate and degradation pathways of structurally related compounds, indicating potential research applications in environmental chemistry and pollution mitigation strategies (T. Yokoyama, 2015).

Biological Activity and Pharmacokinetics

Studies on benzoic acid, a simpler analog, have shown that it possesses antibacterial and antifungal properties, suggesting that compounds with benzoic acid moieties may also exhibit similar bioactive potential. Research has explored the effects of benzoic acid on gut functions, including enzyme activity, immunity, and microbiota regulation, highlighting the importance of structural components in modulating biological activities. These insights pave the way for investigating the bioactivity of complex derivatives like 4-(5,6-dichloro-1,3-dioxooctahydro-2H-4,7-methanoisoindol-2-yl)benzoic acid in pharmacological contexts (X. Mao et al., 2019).

Advanced Oxidation Processes

The exploration of advanced oxidation processes (AOPs) for the degradation of recalcitrant compounds in water treatment underscores the relevance of chemical structures in environmental remediation technologies. Such studies are critical for developing effective strategies to mitigate the impact of complex organic pollutants, including those related to this compound, on water quality and ecosystem health (Mohammad Qutob et al., 2022).

Synthesis and Characterization of Novel Compounds

Research on the synthesis and characterization of novel compounds, including those with complex structures like this compound, is foundational in medicinal chemistry and drug development. Such studies provide insights into the chemical synthesis, stability, and potential pharmacological applications of new chemical entities, contributing to the advancement of drug discovery and development processes (Yudy Tjahjono et al., 2022).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the retrieved data. As with any chemical, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and adherence to safe laboratory practices.